N-(sec-butyl)-2-(1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-butan-2-yl-2-(1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C14H16N2O2/c1-3-9(2)16-14(18)13(17)11-8-15-12-7-5-4-6-10(11)12/h4-9,15H,3H2,1-2H3,(H,16,18)
• InChI Key: OGSJDLMQXSIQKS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C(=O)C1=CNC2=CC=CC=C21
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol

Description

N-(sec-butyl)-2-(1H-indol-3-yl)-2-oxoacetamide, commonly known as IND-2, is a small molecule drug that has gained attention in the field of cancer research due to its potential anticancer properties. It is a derivative of indole-2-carboxylic acid, which has been reported to have anticancer activity. IND-2 has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential applications in cancer therapy.

Scientific Research Applications

Antiseizure Profile and Neuroprotection

A study on sec-Butyl-propylacetamide, a derivative similar in structure to N-(sec-butyl)-2-(1H-indol-3-yl)-2-oxoacetamide, revealed its broad-spectrum antiseizure properties and unique activity against status epilepticus and organophosphate-induced neuronal damage. This compound demonstrates potential for further development as a potent antiepileptic, with a focus on resistance to benzodiazepines (H. White et al., 2012).

Antidiabetic Potential

Research on indole-based hybrid oxadiazole scaffolds with N-substituted acetamides has indicated potent antidiabetic activity via α-glucosidase enzyme inhibition. These compounds, including those similar to this compound, have shown low cytotoxicity and good to moderate inhibition potential, making them promising leads for further antidiabetic agent development (M. Nazir et al., 2018).

Photochemical Applications

A study focusing on alpha-oxoamides, which share structural characteristics with this compound, explored their application in enantiospecific photochemical Norrish/Yang type II reactions. These reactions facilitate axial to point chirality transfer, indicating potential applications in stereoselective synthesis (A. Ayitou et al., 2009).

Environmental Sensing

In environmental analysis, a new fluorescent probe based on 2-aminooxy-N-[3-(5-dimethylamino-naphtalene-1-sulfonylamino)-propyl]-acetamide has been developed for the sensitive detection of carbonyl compounds in water samples. This research underscores the utility of acetamide derivatives in environmental monitoring and analysis (S. Houdier et al., 2000).

Cannabinoid Receptor Ligands

Indol-3-yl-oxoacetamides have been synthesized and evaluated as potent and selective ligands for the cannabinoid receptor type 2 (CB2). This highlights the potential of this compound derivatives in the development of new therapeutic agents targeting the endocannabinoid system (R. Moldovan et al., 2017).